Cas no 1269152-12-6 (2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide)

• Product Name: 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide
• CAS No: 1269152-12-6
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 5561054
• Update Time: 2025-10-29

2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[3-(2-oxopyrrolidin-1-yl)phenyl]methyl}acetamide
• Acetamide, 2-chloro-N-[[3-(2-oxo-1-pyrrolidinyl)phenyl]methyl]-
• 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide

• Inchi： 1S/C13H15ClN2O2/c14-8-12(17)15-9-10-3-1-4-11(7-10)16-6-2-5-13(16)18/h1,3-4,7H,2,5-6,8-9H2,(H,15,17)
• InChI Key： RSVQFDBYPXKWRZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(N2CCCC2=O)=C1)(=O)CCl

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 597.8±45.0 °C at 760 mmHg
• Flash Point: 315.4±28.7 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• pka: 13.50±0.46(Predicted)

2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide

Introduction to 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide (CAS No. 1269152-12-6)

2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide, a compound with the chemical identifier CAS No. 1269152-12-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide incorporates a chloro-substituted acetamide moiety linked to a phenyl ring, which is further connected to a 2-oxopyrrolidine group. This intricate arrangement not only contributes to its distinct chemical behavior but also opens up diverse possibilities for its utility in drug design and development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The chloro-substituent on the acetamide group enhances the electrophilicity of the molecule, making it a valuable intermediate in the formation of more complex pharmacophores. The presence of the 2-oxopyrrolidine ring adds another layer of functionality, which can be exploited for binding interactions with biological targets. This combination of structural features makes 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide a versatile building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways associated with human diseases. The structural motif present in 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide has shown promise in interacting with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are key players in disease progression. This has prompted researchers to explore its potential as a lead compound for further optimization into clinical candidates.

The pharmacological profile of 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide has been extensively evaluated through both computational and experimental approaches. Molecular modeling studies have predicted favorable binding interactions between this compound and its target proteins, providing insights into its mechanism of action. Additionally, in vitro assays have revealed dose-dependent effects on selected biological pathways, suggesting its therapeutic relevance. These findings have laid the groundwork for preclinical studies aimed at validating its efficacy and safety profiles.

The role of computational chemistry in the design and optimization of pharmacological agents cannot be overstated. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand the structural dynamics and electronic properties of 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide. These methods have helped in identifying key pharmacophoric elements and predicting how minor modifications can enhance its biological activity. Such insights are crucial for guiding synthetic efforts toward developing more potent and selective drug candidates.

The synthetic methodologies employed in the preparation of 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide are continuously being refined to improve yield and purity. Recent advancements in catalytic processes have enabled more efficient transformations, reducing the environmental impact associated with traditional synthetic routes. Green chemistry principles are being integrated into these processes to minimize waste generation and energy consumption. This aligns with the broader industry effort to develop sustainable practices that are both economically viable and environmentally responsible.

The potential applications of 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, particularly in understanding enzyme-drug interactions and developing new chemical probes. The compound’s ability to modulate biological pathways also positions it as a candidate for use in diagnostic assays, where it can serve as a reference standard or an inhibitor for validation purposes.

In conclusion, 2-chloro-N-{3-(2-oxopyrrolidin-1-yl)phenylmethyl}acetamide (CAS No. 1269152-12-6) represents a significant contribution to the field of medicinal chemistry. Its complex molecular architecture offers diverse opportunities for therapeutic intervention, while its synthetic accessibility allows for rapid exploration of new derivatives. As research progresses, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.